Cas no 2171621-57-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(5-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(5-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid
• CAS No: 2171621-57-9
• MF: C₂₅H₂₄N₄O₅
• MW: 460.481865882874
• CID: 6178968
• PubChem ID: 165528452
• Update Time: 2025-06-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(5-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(5-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid
• EN300-1494770
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(5-methylpyrazin-2-yl)methyl]carbamoyl}propanoic acid
• 2171621-57-9

• Inchi： 1S/C25H24N4O5/c1-15-11-27-16(12-26-15)13-28-24(32)22(10-23(30)31)29-25(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,11-12,21-22H,10,13-14H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ZPUWJDBRMLNSBN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=NC(C)=CN=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.17466988g/mol
• Monoisotopic Mass: 460.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 131Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(5-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(5-methylpyrazin-2-yl)methylcarbamoyl}propanoic Acid (CAS No. 2171621-57-9)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(5-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid, identified by its CAS number 2171621-57-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes multiple functional groups that contribute to its unique chemical and biological properties.

The molecular structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(5-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid features a central propanoic acid backbone, modified at both positions by distinct substituents. The presence of a fluorenylmethoxycarbonyl group and a methylcarbamoyl group attached to the amino functionality introduces significant steric and electronic effects, which can influence the compound's reactivity and interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorene-based moieties due to their enhanced photophysical properties and stability. The fluorenylmethoxycarbonyl (Fmoc) group, in particular, is widely used in peptide synthesis as an protecting group for amino acids. However, its incorporation into more complex molecules like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(5-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid opens up possibilities for applications beyond simple peptide chemistry.

The 5-methylpyrazin-2-ylmethylcarbamoyl moiety further diversifies the chemical landscape of this compound, introducing a pyrazine ring system known for its role in various biological processes. Pyrazines are prominent heterocyclic compounds that have been extensively studied for their potential as pharmacophores in drug discovery. The presence of a methyl group on the pyrazine ring adds an additional layer of complexity, which can modulate the compound's binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(5-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid is its potential as a building block for more complex drug candidates. The combination of fluorene and pyrazine moieties provides a scaffold that can be further modified to explore various therapeutic avenues. For instance, such compounds have shown promise in the development of kinase inhibitors, where the rigid structure provided by these heterocycles can enhance binding to protein targets.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds for clinical applications. The complex architecture of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(5-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid makes it an attractive candidate for this approach. By leveraging computational methods such as molecular docking and homology modeling, researchers can predict how this compound interacts with biological targets at the atomic level. This information is crucial for designing derivatives with improved pharmacokinetic and pharmacodynamic properties.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(5-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid presents unique challenges due to its multifunctional nature. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high precision. Techniques such as multi-step organic synthesis, coupled with modern purification methods like high-performance liquid chromatography (HPLC), allow chemists to isolate pure samples of this compound for further study.

In terms of biological activity, preliminary studies suggest that 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(5-methylpyrazin-2-yl)methylcarbamoyl}propanoic acid exhibits interesting interactions with certain enzymes and receptors. These interactions could be harnessed to develop novel therapeutic agents targeting various diseases. For example, the compound's structure might allow it to inhibit enzymes involved in inflammatory pathways or modulate receptor activity in neurological disorders.

The fluorene moiety, known for its fluorescence properties, also opens up possibilities for applications in bioimaging and diagnostic tools. By attaching fluorophores to biological targets or using this compound as a contrast agent, researchers can develop more sensitive and specific diagnostic assays. This interdisciplinary approach combines chemistry with biology and medicine, offering new ways to understand disease mechanisms and develop effective treatments.

In conclusion, 3-(\\({\\left((9H\\text{-}fluoren\\text{-}9\\text{-}yl)\\text{methoxycarbonyl}\\right)\\text{amino}\\right)\\)-3-(\\({\\left((5\\text{-}\\text{methylpyrazin}\\text{-}2\\text{-}yl)\\text{methylcarbamoyl}\\right)\\text{propanoic acid}) (CAS No. 2171621\\text{-}\\)57\\text{-}\\)9 is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for further exploration as a lead molecule or building block for novel therapeutics.